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Compound of Interest

Compound Name: ML 145

Cat. No.: B1139099

This guide provides immediate safety, handling, and disposal protocols for ML 145, a selective
antagonist for the GPR35 orphan receptor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Compound Data Summary

A summary of the key quantitative data for ML 145 is presented below for easy reference.

Property Value

Molecular Formula C24H22N205S2
Molecular Weight 482.57 g/mol
CAS Number 1164500-72-4
Appearance Solid Powder
Purity >98%

Solubility Soluble in DMSO
Storage Temperature -20°C

Personal Protective Equipment (PPE)
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When handling ML 145, appropriate personal protective equipment is essential to minimize

exposure and ensure personal safety. Although a specific Safety Data Sheet (SDS) for ML 145

indicates no known hazards, it is best practice to handle all research chemicals with a high

degree of caution.[1]

Core PPE Requirements:

Eye Protection: Chemical safety goggles should be worn to protect against accidental
splashes.

Hand Protection: Nitrile gloves are required. It is recommended to use a double-gloving
technique, especially when handling the pure compound. Change gloves immediately if they
become contaminated.

Body Protection: A standard laboratory coat must be worn at all times.

Respiratory Protection: While no specific respiratory hazards are identified, it is advisable to
handle the solid compound in a well-ventilated area or a fume hood to avoid inhalation of any
dust particles.

Operational Plan: Handling and Experimental
Protocols

Adherence to a strict operational plan is crucial for the safe handling of ML 145.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.

Weighing and Aliquoting:

o Perform these tasks in a designated area, such as a chemical fume hood, to minimize the
potential for dust inhalation.

o Use appropriate tools, such as a spatula and weighing paper, to handle the solid
compound.
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o Close the primary container tightly after use.

¢ Dissolution:

o When preparing solutions, slowly add the solvent (e.g., DMSO) to the solid ML 145 to
prevent splashing.

o If necessary, use sonication to aid dissolution.
o Experimental Use:
o Clearly label all solutions containing ML 145.
o When using the compound in experiments, follow all laboratory-specific protocols.

e Spill Management:

o

In the event of a spill, immediately alert others in the vicinity.

[¢]

For small spills of the solid, carefully sweep or vacuum the material and place itin a
sealed container for disposal.[1]

[¢]

For liquid spills, absorb the material with an inert absorbent, such as vermiculite or sand,
and place it in a sealed container for disposal.

[¢]

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Disposal Plan

Proper disposal of ML 145 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance. As ML 145 is not classified as a hazardous
substance, it can typically be disposed of as non-hazardous chemical waste.[2][3][4] However,
always consult and adhere to your institution's specific waste disposal guidelines.

Disposal Procedures:

e Unused Compound: Unwanted or expired ML 145 should be disposed of through your
institution's chemical waste program. It should be placed in a clearly labeled, sealed
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container.

e Contaminated Labware:

o Solid Waste: Gloves, weighing paper, and other contaminated solid materials should be
placed in a designated solid waste container.

o Liquid Waste: Solutions containing ML 145 should be collected in a designated non-
hazardous liquid waste container. Do not pour solutions down the drain unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

o Empty Containers:
o Rinse empty containers that held ML 145 three times with a suitable solvent.
o The rinsate should be collected and disposed of as non-hazardous liquid waste.

o Deface the label on the empty container before disposing of it in the regular trash.
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Caption: Workflow for the safe handling and disposal of ML 145.
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- Use sonication if needed

Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ml-145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1139099?utm_src=pdf-custom-synthesis
https://www.combi-blocks.com/msds/JQ-2661.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.benchchem.com/product/b1139099#personal-protective-equipment-for-handling-ml-145
https://www.benchchem.com/product/b1139099#personal-protective-equipment-for-handling-ml-145
https://www.benchchem.com/product/b1139099#personal-protective-equipment-for-handling-ml-145
https://www.benchchem.com/product/b1139099#personal-protective-equipment-for-handling-ml-145
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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